Cas no 1170851-35-0 (1-(1-carboxypropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(1-carboxypropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1170851-35-0
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD09701797
• CID: 3159130
• PubChem ID: 25247821
• Update Time: 2025-04-21

1-(1-carboxypropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-carboxypropyl)-1H-pyrazole-3-carboxylic acid
• 1170851-35-0
• MFCD09701797
• VWB85135
• 1-(1-carboxypropyl)-1H-pyrazole-3-carboxylicacid
• STK352209
• AKOS005167846
• EN300-92626
• 1-(1-carboxypropyl)pyrazole-3-carboxylic acid
• CS-0264345

• MDL： MFCD09701797
• Inchi： 1S/C8H10N2O4/c1-2-6(8(13)14)10-4-3-5(9-10)7(11)12/h3-4,6H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： VJGFJPMMQPBYTJ-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1C=CC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 198.06405680Da
• Monoisotopic Mass: 198.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives